Cas no 361456-46-4 (4-(Bromomethyl)-3-fluorobenzoic Acid)

• Product Name: 4-(Bromomethyl)-3-fluorobenzoic Acid
• CAS No: 361456-46-4
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD11179690
• CID: 1474454
• Update Time: 2025-05-24

4-(Bromomethyl)-3-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(bromomethyl)-3-fluoro-
• 4-(BROMOMETHYL)-3-FLUOROBENZOIC ACID
• 4-(Bromomethyl)-3-fluorobenzoic Acid

• MDL： MFCD11179690
• Inchi： 1S/C8H6BrFO2/c9-4-6-2-1-5(8(11)12)3-7(6)10/h1-3H,4H2,(H,11,12)
• InChI Key： FRWSNDGNNMQGNU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)O)=CC=1F

Computed Properties

• Exact Mass: 231.95348

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-(Bromomethyl)-3-fluorobenzoic Acid

Compound CAS No 361456-46-4: 4-(Bromomethyl)-3-fluorobenzoic Acid

The compound with CAS number 361456-46-4, known as 4-(Bromomethyl)-3-fluorobenzoic Acid, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a bromomethyl group attached to the para position of a fluorobenzoic acid moiety. The presence of both a bromine atom and a fluorine atom in its structure makes it an interesting subject for various chemical studies and applications.

Recent research has highlighted the potential of 4-(Bromomethyl)-3-fluorobenzoic Acid in the development of novel pharmaceutical agents. The bromomethyl group is known to play a crucial role in various biological processes, including enzyme inhibition and receptor binding. Combined with the fluorine atom, which enhances the molecule's stability and bioavailability, this compound has shown promising results in preliminary studies targeting specific disease pathways.

The synthesis of CAS No 361456-46-4 involves a multi-step process that typically begins with the bromination of a suitable aromatic precursor. The introduction of the fluorine atom and the subsequent functionalization to form the benzoic acid group are critical steps that require precise control over reaction conditions. Researchers have explored various synthetic routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound.

In terms of physical properties, 4-(Bromomethyl)-3-fluorobenzoic Acid exhibits a melting point of approximately 210°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chromatographic techniques, facilitating its purification and analysis. The compound's stability under different storage conditions has also been extensively studied, with results indicating that it remains stable for extended periods when stored in dry, inert environments.

The chemical reactivity of CAS No 361456-46-4 is another area of active research. The bromomethyl group is highly reactive and can undergo nucleophilic substitution reactions under appropriate conditions. This reactivity has been exploited in the design of bioactive molecules, where the bromomethyl group serves as a reactive handle for further functionalization. Additionally, the fluorine atom imparts electronic effects that can influence the molecule's reactivity and selectivity in various chemical transformations.

In conclusion, Compound CAS No 361456-46-4 (4-(Bromomethyl)-3-fluorobenzoic Acid) represents a valuable building block in organic synthesis with potential applications in drug discovery and materials science. Its unique combination of functional groups and favorable physical properties make it an attractive candidate for further exploration. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing chemical science and technology.